N-(3-methoxyphenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(2-morpholin-4-ylquinolin-8-yl)oxyacetamide
• InChI: InChI=1S/C22H23N3O4/c1-27-18-6-3-5-17(14-18)23-21(26)15-29-19-7-2-4-16-8-9-20(24-22(16)19)25-10-12-28-13-11-25/h2-9,14H,10-13,15H2,1H3,(H,23,26)
• InChI Key: VVXBPYOWSDYSMR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)COC2=CC=CC3=C2N=C(C=C3)N4CCOCC4
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

N-(3-methoxyphenyl)-2-((2-morpholinoquinolin-8-yl)oxy)acetamide, also known as MQOA, is a compound that has gained attention in the scientific community due to its potential applications in various fields such as medicine, biochemistry, and pharmacology.

Scientific Research Applications

Structural Aspects and Properties

A study by Karmakar, Sarma, and Baruah (2007) investigated the structural aspects of amide-containing isoquinoline derivatives, including their interaction with mineral acids and their ability to form gels and crystalline salts. These compounds exhibited interesting fluorescence properties when forming host–guest complexes, suggesting potential applications in materials science Karmakar, Sarma, & Baruah, 2007.

Synthesis and Toxicity

Bakhite, Abd-Ella, El-Sayed, and Abdel-Raheem (2014) synthesized and evaluated the toxicity of pyridine derivatives against cowpea aphids, highlighting the potential of these compounds as insecticides. Their findings could inform the development of new pest control agents Bakhite et al., 2014.

Anti-Tuberculosis Activity

Bai, Wang, Chen, Yuan, Xu, and Sun (2011) reported on the synthesis, crystal study, and in vitro anti-tuberculosis activity of N-(furan-2-yl-methyl)-N-(phenyl(quinolin-3-yl)methyl) acetamide derivatives. These compounds showed potential as anti-tuberculosis agents, underscoring the importance of further research in this area Bai et al., 2011.

Antifungal Agents

Bardiot, Thevissen, De Brucker, Peeters, Cos, Taborda, McNaughton, Maes, Chaltin, Cammue, and Marchand (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents. These compounds exhibited significant activity against various fungi, including Candida and Aspergillus species, presenting a promising avenue for antifungal drug development Bardiot et al., 2015.

Corrosion Inhibition

Nasser and Sathiq (2017) explored the effectiveness of Mannich bases, including N-[(4-methoxyphenyl)(morpholin-4-yl)methyl]acetamide (MMPA), as corrosion inhibitors for mild steel in sulfuric acid solutions. Their research demonstrated the potential of these compounds in protecting industrial metals from corrosion, highlighting their importance in materials science Nasser & Sathiq, 2017.